Cas no 1861067-12-0 (2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)-)

• Product name: 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)-
• CAS No: 1861067-12-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5869809
• PubChem ID: 131064368

2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)-
• EN300-725784
• 5-(3-Hydroxy-3-methylazetidin-1-yl)furan-2-carbaldehyde
• 1861067-12-0

• Inchi： 1S/C9H11NO3/c1-9(12)5-10(6-9)8-3-2-7(4-11)13-8/h2-4,12H,5-6H2,1H3
• InChI Key： NNBFZHFTJUFHKZ-UHFFFAOYSA-N
• SMILES： O1C(N2CC(O)(C)C2)=CC=C1C=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 359.6±42.0 °C(Predicted)
• pka: 14.34±0.20(Predicted)

Additional information on 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)-

Exploring the Properties and Applications of 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)- (CAS No. 1861067-12-0)

In the realm of organic chemistry, 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)- (CAS No. 1861067-12-0) stands out as a versatile compound with significant potential in various industrial and research applications. This compound, characterized by its unique furan and azetidine moieties, has garnered attention for its structural complexity and functional diversity. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in contemporary chemical discussions.

The 2-Furancarboxaldehyde derivative is particularly notable for its heterocyclic structure, which combines a furan ring with an azetidine group. This combination imparts unique chemical properties, such as enhanced reactivity and stability under specific conditions. The presence of the hydroxy-methyl group further adds to its versatility, enabling it to participate in a wide range of chemical reactions. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

One of the most frequently searched questions about CAS No. 1861067-12-0 revolves around its synthesis and purification methods. Recent advancements in green chemistry have led to more sustainable approaches for producing this compound, minimizing environmental impact while maintaining high yields. Researchers are also exploring its potential as a bioactive molecule, with preliminary studies suggesting applications in drug development. For instance, its structural motifs are being investigated for their role in targeting specific enzymes or receptors, a topic of great interest in the pharmaceutical industry.

Another area of growing interest is the compound's role in material science. The furan ring, known for its aromaticity and electron-rich nature, can contribute to the development of novel polymers and coatings. When combined with the azetidine group, these materials may exhibit improved thermal stability and mechanical properties. This has sparked discussions in online forums and research communities about its potential in creating next-generation materials for electronics, packaging, and other high-tech applications.

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In conclusion, 2-Furancarboxaldehyde, 5-(3-hydroxy-3-methyl-1-azetidinyl)- (CAS No. 1861067-12-0) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug discovery to advanced materials, make it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.